5-amino-1-(2-hydroxypropyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol
• IUPAC Name: 1-(2-hydroxypropyl)-5-imino-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2H-pyrrol-3-ol
• InChI: InChI=1S/C17H19N3O3S/c1-10(21)7-20-8-14(22)15(16(20)18)17-19-13(9-24-17)11-3-5-12(23-2)6-4-11/h3-6,9-10,18,21-22H,7-8H2,1-2H3
• InChI Key: ADVGAHHBNZBYTR-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CC(=C(C1=N)C2=NC(=CS2)C3=CC=C(C=C3)OC)O)O

Description

The compound 5-amino-1-(2-hydroxypropyl)-4-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-1,2-dihydro-3H-pyrrol-3-one features a pyrrol-3-one core substituted with a 4-(4-methoxyphenyl)thiazole moiety at position 4 and a 2-hydroxypropyl group at position 1.

Comparison with Similar Compounds

Key Structural and Functional Insights

Substituent Effects on Solubility :

• The 2-hydroxypropyl group in the target compound likely improves aqueous solubility compared to the isobutyl () or 3-butoxypropyl () groups due to its polar hydroxyl moiety. This aligns with trends observed in fluorophenyl- and methoxyphenyl-substituted analogs, where electron-donating groups like methoxy enhance solubility slightly compared to electron-withdrawing fluorine .

Electronic and Steric Influences: The 4-methoxyphenyl group on the thiazole ring (target compound) provides moderate electron-donating effects, stabilizing the molecule’s aromatic system.

Hydrogen-Bonding Capacity: The target compound’s 3 H-bond donors (amine, hydroxyl, and pyrrolone carbonyl) exceed those of analogs with fewer polar groups (e.g., : 2 donors). This suggests stronger interactions with biological targets, such as enzymes or receptors .

Conformational Flexibility :

• Structural studies of isostructural thiazole derivatives () reveal that substituents like fluorophenyl or methoxyphenyl can adopt perpendicular orientations relative to the thiazole plane, influencing molecular packing and crystallinity. The target compound’s hydroxypropyl group may adopt a similar conformation, affecting its solid-state properties .

Computational and Experimental Insights

• Density Functional Theory (DFT) Analysis : Becke’s hybrid functional () could predict the target compound’s thermochemical stability, with exact exchange terms improving accuracy for aromatic systems. Comparative studies might reveal lower atomization energy than bulkier analogs (e.g., ) due to reduced steric strain .
• Wavefunction Analysis : Tools like Multiwfn () could map the electron localization function (ELF) of the target compound, highlighting regions of high electron density near the thiazole and methoxyphenyl groups. This contrasts with fluorophenyl-substituted analogs, where fluorine’s electronegativity redistributes electron density .